molecular formula C10H16N2O2 B589451 Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI) CAS No. 149357-91-5

Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI)

Cat. No.: B589451
CAS No.: 149357-91-5
M. Wt: 196.25
InChI Key: LHWBWOBMUPVVQU-UHFFFAOYSA-N
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Description

Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI), also known as Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI), is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.
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Properties

CAS No.

149357-91-5

Molecular Formula

C10H16N2O2

Molecular Weight

196.25

IUPAC Name

tert-butyl N-[cyano(cyclopropyl)methyl]carbamate

InChI

InChI=1S/C10H16N2O2/c1-10(2,3)14-9(13)12-8(6-11)7-4-5-7/h7-8H,4-5H2,1-3H3,(H,12,13)

InChI Key

LHWBWOBMUPVVQU-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NC(C#N)C1CC1

Synonyms

Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI)

Origin of Product

United States

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